![molecular formula C17H14N4OS3 B2872196 N-[2-[(6-methylsulfanyl-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazol-6-yl]acetamide CAS No. 890940-82-6](/img/structure/B2872196.png)
N-[2-[(6-methylsulfanyl-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazol-6-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Anticancer Activity
A study on benzothiazole derivatives, including structures similar to the query compound, demonstrated potential antitumor activity against various human tumor cell lines. The research highlighted the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, indicating considerable anticancer activity against certain cancer cell lines. This suggests that modifications of the benzothiazole moiety can lead to compounds with significant therapeutic potential (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial Activity
Research into benzothiazole derivatives has also shown promising antimicrobial properties. For instance, a series of N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives were synthesized and evaluated for their antimicrobial activities against various pathogenic bacteria and Candida species. The findings suggest that certain substituents on the benzothiazole ring enhance the compounds' efficacy against fungi and bacteria, indicating the potential for developing new antimicrobial agents from benzothiazole-based structures (Mokhtari & Pourabdollah, 2013).
Enzyme Inhibition
Benzothiazole derivatives have been explored for their role in enzyme inhibition, which is crucial for the development of drugs targeting specific metabolic pathways. A study on the synthesis and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, a class related to the query compound, revealed potent inhibition of kidney-type glutaminase (GLS). These inhibitors show promise in attenuating the growth of cancer cells, indicating the potential for benzothiazole derivatives in cancer therapy (Shukla et al., 2012).
Mechanism of Action
Target of Action
Related compounds such as 2-amino-6-methylbenzothiazole have been studied for their anti-tetanus activity , suggesting potential targets in the nervous system.
Mode of Action
It’s worth noting that related compounds have shown to interact with their targets leading to changes in cellular processes .
Result of Action
Related compounds have shown significant anti-inflammatory and analgesic activities .
properties
IUPAC Name |
N-[2-[(6-methylsulfanyl-1,3-benzothiazol-2-yl)amino]-1,3-benzothiazol-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4OS3/c1-9(22)18-10-3-5-12-14(7-10)24-16(19-12)21-17-20-13-6-4-11(23-2)8-15(13)25-17/h3-8H,1-2H3,(H,18,22)(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNYNHWYMKMVKMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC3=NC4=C(S3)C=C(C=C4)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.